H-Gly-Phe-Leu-OH: Chemical Profile & Technical Specifications
H-Gly-Phe-Leu-OH: Chemical Profile & Technical Specifications
This technical guide details the chemical structure, synthesis, and applications of the tripeptide H-Gly-Phe-Leu-OH .
Executive Summary
H-Gly-Phe-Leu-OH (Glycyl-L-Phenylalanyl-L-Leucine) is a hydrophobic linear tripeptide most notable as the C-terminal fragment of Leucine Enkephalin (Tyr-Gly-Gly-Phe-Leu), an endogenous opioid peptide. In research, it serves as a critical model substrate for studying metalloprotease kinetics (specifically thermolysin and pepsin), analyzing peptide self-assembly mechanisms, and investigating the structural basis of bitterness in food hydrolysates.
Chemical Identity & Physicochemical Properties
The peptide consists of a glycine residue at the N-terminus, a central phenylalanine, and a leucine at the C-terminus. Its physicochemical profile is dominated by the hydrophobic side chains of Phe and Leu.
| Property | Data |
| Sequence | Gly-Phe-Leu (GFL) |
| IUPAC Name | (2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]-4-methylpentanoic acid |
| Molecular Formula | C₁₇H₂₅N₃O₄ |
| Molecular Weight | 335.40 g/mol (Average) / 335.18 Da (Monoisotopic) |
| CAS Number | 15373-56-5 |
| Isoelectric Point (pI) | ~5.8 – 6.0 (Estimated) |
| Solubility | Sparingly soluble in water; soluble in dilute acid (e.g., 0.1% TFA), DMSO, or Methanol.[1] |
| Hydrophobicity | High (Contains two hydrophobic residues: Phe, Leu). |
| Appearance | White to off-white lyophilized powder. |
Structural Biology & Conformational Analysis
The structure of H-Gly-Phe-Leu-OH is characterized by a flexible N-terminal glycine and two bulky hydrophobic residues at the C-terminus.
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Primary Structure: The peptide backbone follows the connectivity N-Cα-C(O)-N-Cα-C(O)-N-Cα-COOH.
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Side Chain Interactions: The Phenylalanine (aromatic) and Leucine (aliphatic) side chains create a "hydrophobic tail." In aqueous environments, these residues drive aggregation or adsorption to hydrophobic surfaces.
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Enzymatic Recognition: The Phe-Leu peptide bond is a specific cleavage site for Thermolysin (which prefers hydrophobic residues at the P1' position) and Pepsin (which cleaves C-terminal to hydrophobic residues).
Diagram 1: Chemical Connectivity & Protease Cleavage Sites
Synthesis Protocol: Solid Phase Peptide Synthesis (SPPS)
To obtain high-purity H-Gly-Phe-Leu-OH, Fmoc-based SPPS is the industry standard. The use of Wang resin is critical to generate the C-terminal free acid (-OH).
Materials Required
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Resin: Fmoc-Leu-Wang Resin (Loading: 0.3–0.8 mmol/g).
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Amino Acids: Fmoc-Phe-OH, Fmoc-Gly-OH.
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Coupling Reagents: HBTU/HOBt or DIC/Oxyma.
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Base: Diisopropylethylamine (DIPEA).
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Solvents: DMF (washing/reaction), DCM (swelling).
Step-by-Step Workflow
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Resin Swelling:
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Weigh Fmoc-Leu-Wang resin.
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Swell in DCM for 30 mins, then wash with DMF (3x).
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Fmoc Deprotection (Cycle 1):
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Treat with 20% Piperidine in DMF (2 x 10 mins).
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Wash with DMF (5x) to remove piperidine.
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Validation: Kaiser Test (Positive = Blue beads).
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Coupling 1 (Phenylalanine):
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Dissolve Fmoc-Phe-OH (3 eq), HBTU (2.9 eq), and DIPEA (6 eq) in DMF.
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Add to resin and shake for 45–60 mins.
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Wash with DMF (3x).
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Validation: Kaiser Test (Negative = Colorless beads).
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Fmoc Deprotection (Cycle 2):
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Repeat deprotection with 20% Piperidine.[2]
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Coupling 2 (Glycine):
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Couple Fmoc-Gly-OH using the same conditions as step 3.
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Final Deprotection:
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Remove the N-terminal Fmoc group from Glycine.
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Cleavage & Isolation:
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Treat resin with TFA:TIS:H2O (95:2.5:2.5) for 2 hours.
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Filter resin; collect filtrate.
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Precipitate peptide in cold diethyl ether (-20°C).
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Centrifuge, wash pellet with ether, and lyophilize.
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Diagram 2: SPPS Workflow for H-Gly-Phe-Leu-OH
Analytical Characterization
Trustworthiness in peptide science relies on rigorous characterization. The following protocols ensure the identity and purity of the synthesized peptide.
High-Performance Liquid Chromatography (HPLC)
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Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase A: 0.1% TFA in Water (Polar).
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Mobile Phase B: 0.1% TFA in Acetonitrile (Non-polar).
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Gradient: 5% B to 60% B over 20 minutes.
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Detection: UV at 214 nm (peptide bond) and 254 nm (Phenylalanine).
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Expected Retention: Due to Phe and Leu, the peptide will elute relatively late compared to hydrophilic peptides, typically around 35-45% B.
Mass Spectrometry (ESI-MS)
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Ionization: Electrospray Ionization (Positive Mode).
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Theoretical Monoisotopic Mass: 335.18 Da.
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Expected Signal:
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[M+H]⁺: ~336.2 m/z (Major peak).
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[M+Na]⁺: ~358.2 m/z (Adduct).
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Functional Applications
6.1. Protease Kinetics & Substrate Specificity
H-Gly-Phe-Leu-OH is extensively used to assay Thermolysin activity. Thermolysin is a metalloendopeptidase that specifically cleaves peptide bonds where the amino acid contributing the nitrogen (P1') is hydrophobic (e.g., Leucine).
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Reaction: H-Gly-Phe-Leu-OH + H₂O → H-Gly-Phe-OH + H-Leu-OH.
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Monitoring: The reaction can be monitored by HPLC, separating the tripeptide substrate from the dipeptide product.
6.2. Food Science: Bitterness Model
Short hydrophobic peptides are the primary cause of bitterness in protein hydrolysates (e.g., cheese, soy sauce).
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Mechanism: The terminal hydrophobic residues (Phe, Leu) interact with T2R bitter taste receptors on the tongue.
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Q-Rule: Peptides with a high "Q value" (measure of hydrophobicity) are bitter. GFL, with two hydrophobic residues, serves as a standard reference for calibrating bitterness in food degradation studies.
6.3. Enkephalin Metabolism
Leucine Enkephalin (Tyr-Gly-Gly-Phe-Leu) is degraded in vivo by enkephalinases.
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Pathway: Cleavage of the Gly-Phe bond in Enkephalin releases H-Gly-Phe-Leu-OH (if N-terminal degradation occurs first) or Phe-Leu (if cleaved by ACE). The presence of H-Gly-Phe-Leu-OH can indicate specific cleavage patterns in metabolic studies.
References
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PubChem. (n.d.). H-Gly-Phe-Leu-OH Compound Summary. National Library of Medicine. Retrieved from [Link]
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ScienceAsia. (2018). Biological activity and health benefits of food-derived bioactive peptides. ScienceAsia. Retrieved from [Link]
